Cas no 1806347-06-7 (3-Fluoro-5-iodopyridine-4-acetonitrile)

• Product Name: 3-Fluoro-5-iodopyridine-4-acetonitrile
• CAS No: 1806347-06-7
• MF: C₇H₄FIN₂
• MW: 262.022936820984
• CID: 4905671
• Update Time: 2025-10-30

3-Fluoro-5-iodopyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-iodopyridine-4-acetonitrile

• Inchi： 1S/C7H4FIN2/c8-6-3-11-4-7(9)5(6)1-2-10/h3-4H,1H2
• InChI Key： WTNWLPROCSJXGD-UHFFFAOYSA-N
• SMILES： IC1C=NC=C(C=1CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 1.3
• Topological Polar Surface Area: 36.7

Additional information on 3-Fluoro-5-iodopyridine-4-acetonitrile

Recent Advances in the Application of 3-Fluoro-5-iodopyridine-4-acetonitrile (CAS: 1806347-06-7) in Chemical Biology and Pharmaceutical Research

3-Fluoro-5-iodopyridine-4-acetonitrile (CAS: 1806347-06-7) is a fluorinated and iodinated pyridine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound serves as a versatile building block for the synthesis of more complex molecules, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted its role in facilitating selective modifications of biomolecules, enabling researchers to explore novel therapeutic pathways with enhanced precision.

One of the key areas of interest is the use of 3-Fluoro-5-iodopyridine-4-acetonitrile in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The presence of both fluorine and iodine atoms in this compound allows for strategic modifications that can improve binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a subset of tyrosine kinases, with IC50 values in the low nanomolar range.

In addition to its applications in kinase inhibitor development, 3-Fluoro-5-iodopyridine-4-acetonitrile has been explored as a precursor for radiopharmaceuticals. The iodine moiety, in particular, offers opportunities for isotopic labeling, making it a valuable tool for positron emission tomography (PET) imaging. Recent work by a research team at MIT showcased the compound's utility in the synthesis of iodine-124-labeled probes, which were used to visualize tumor microenvironments in preclinical models. This advancement opens new avenues for non-invasive diagnostics and theranostics in oncology.

Another notable application of this compound lies in the field of chemical biology, where it has been employed as a reactive handle for bioconjugation. The acetonitrile group can undergo click chemistry reactions, enabling the attachment of fluorescent tags or other functional groups to biomolecules. A 2022 study in ACS Chemical Biology reported the successful use of 3-Fluoro-5-iodopyridine-4-acetonitrile in the site-specific labeling of antibodies, which could significantly enhance the capabilities of immunoassays and targeted drug delivery systems.

Despite these promising developments, challenges remain in optimizing the synthetic routes for 3-Fluoro-5-iodopyridine-4-acetonitrile to ensure scalability and cost-effectiveness. Recent efforts have focused on streamlining its production through catalytic methods, as highlighted in a 2023 publication in Organic Process Research & Development. The study described a palladium-catalyzed cross-coupling approach that improved yield and reduced byproduct formation, paving the way for larger-scale applications.

In conclusion, 3-Fluoro-5-iodopyridine-4-acetonitrile (CAS: 1806347-06-7) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to radiopharmaceuticals and bioconjugation, underscoring its versatility. Ongoing research aims to further elucidate its potential and address existing limitations, positioning it as a key player in the next generation of therapeutic and diagnostic innovations.